Cas no 1531581-41-5 (3-(3-bromothiophen-2-yl)-3-methylbutan-1-amine)

• Product Name: 3-(3-bromothiophen-2-yl)-3-methylbutan-1-amine
• CAS No: 1531581-41-5
• MF: C₉H₁₄BrNS
• MW: 248.183160305023
• CID: 6343093
• PubChem ID: 80537311
• Update Time: 2025-05-21

3-(3-bromothiophen-2-yl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromothiophen-2-yl)-3-methylbutan-1-amine
• 1531581-41-5
• AKOS019101999
• EN300-1243036

• Inchi： 1S/C9H14BrNS/c1-9(2,4-5-11)8-7(10)3-6-12-8/h3,6H,4-5,11H2,1-2H3
• InChI Key： BPQVEDIIVXSNTQ-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1C(C)(C)CCN

Computed Properties

• Exact Mass: 247.00303g/mol
• Monoisotopic Mass: 247.00303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.3Ų

Additional information on 3-(3-bromothiophen-2-yl)-3-methylbutan-1-amine

Introduction to 3-(3-bromothiophen-2-yl)-3-methylbutan-1-amine (CAS No. 1531581-41-5)

3-(3-bromothiophen-2-yl)-3-methylbutan-1-amine, identified by its CAS number 1531581-41-5, is a significant compound in the realm of pharmaceutical and chemical research. This molecule, featuring a thiophene ring substituted with a bromine atom and an amine functional group, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural uniqueness of this compound lies in its ability to serve as a versatile intermediate in synthetic chemistry, particularly in the synthesis of more complex molecules that exhibit pharmacological activity.

The compound's structure comprises a butyl chain with a methyl group at the third carbon, attached to an amine group, and a bromothiophene moiety at the second position of the thiophene ring. This arrangement not only contributes to its distinct chemical properties but also opens up possibilities for diverse chemical modifications. The presence of both bromine and amine functionalities makes it an attractive candidate for further derivatization, enabling chemists to explore a wide range of chemical reactions such as nucleophilic substitution, cross-coupling reactions, and condensation reactions.

In recent years, there has been growing interest in thiophene derivatives due to their reported biological activities. Thiophenes and their substituted analogs have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The specific substitution pattern in 3-(3-bromothiophen-2-yl)-3-methylbutan-1-amine positions it as a valuable building block for designing molecules that can interact with biological targets in novel ways. Researchers have been exploring its potential as a precursor for synthesizing small-molecule drugs that can modulate specific biological pathways.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop treatments that can target the underlying mechanisms of these diseases. The bromothiophene moiety in 3-(3-bromothiophen-2-yl)-3-methylbutan-1-amine provides a scaffold that can be modified to enhance binding affinity to kinase active sites. This has led to several studies investigating its derivatives as potential leads for kinase inhibitor development.

Another area where this compound has shown promise is in the synthesis of ligands for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in many physiological processes. They are also key targets for a significant portion of existing drugs on the market. The ability to design ligands that selectively bind to specific GPCRs is crucial for developing new therapies with improved efficacy and reduced side effects. The unique structure of 3-(3-bromothiophen-2-yl)-3-methylbutan-1-amine makes it an interesting candidate for generating novel GPCR ligands through structural modifications.

The synthetic utility of this compound has also been explored in the preparation of complex organic molecules. Its bromine substituent allows for easy introduction of other functional groups through cross-coupling reactions such as Suzuki-Miyaura coupling and Buchwald-Hartwig coupling. These reactions are powerful tools in synthetic organic chemistry that enable the formation of carbon-carbon bonds under mild conditions. The amine group provides another handle for further functionalization, allowing chemists to introduce various groups such as carboxylic acids, aldehydes, and ketones. This flexibility makes 3-(3-bromothiophen-2-yl)-3-methylbutan-1-amine a valuable intermediate in multi-step syntheses.

In conclusion, 3-(3-bromothiophen-2-yl)-3-methylbutan-1-amine (CAS No. 1531581-41-5) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent candidate for synthesizing novel therapeutic agents targeting various diseases. The ongoing research into its derivatives highlights its importance as a building block in medicinal chemistry. As synthetic methodologies continue to advance, the applications of this compound are expected to expand, offering new opportunities for innovation in drug discovery.